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Compound of Interest |

Compound Name: Oxoglaucine
CAS No.: 5574-24-3
Cat. No.: B1201786
- 7

Executive Summary: Immediate Action Directives

Oxoglaucine is a bioactive oxoaporphine alkaloid with significant cytotoxic and DNA-
intercalating properties. Unlike benign organic buffers, it poses specific environmental
persistence risks (H410) and reproductive toxicity hazards (H360).

The Core Directive: Do NOT dispose of Oxoglaucine or its mother liquors down the drain. All
waste must be segregated for high-temperature incineration.

DO DO NOT

Segregate as "Hazardous Waste - Dilute and flush down the sink (Strictly
Toxic/Organic." Prohibited).

Double-bag solid waste (gloves, weighing Mix with strong oxidizing agents (Risk of
boats). exothermic reaction).

Verify cleanup with UV light (365 nm) where Autoclave as a destruction method (Ineffective
applicable. for thermal degradation).

Chemical Profile & Hazard Identification

To handle this compound safely, one must understand the causality of its hazard profile.
Oxoglaucine is a planar, tetracyclic molecule. This structure allows it to intercalate into DNA
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base pairs, which drives its pharmacological potential (anticancer/antifungal) but also

constitutes its primary safety risk: genotoxicity.

Technical Data Table

Parameter Specification
Chemical Name Oxoglaucine
CAS Number 5574-24-3
Molecular Formula C20H17NOs
Molecular Weight 351.35 g/mol

Physical State

Yellow to orange crystalline solid

Solubility

Soluble in CHCIs, DMSO; poorly soluble in

water

Key Hazard Codes

H301 (Toxic if swallowed), H360 (Reproductive
toxicity), H410 (Very toxic to aquatic life)

Operational Workflow: The Decision Tree

Effective disposal requires a logical decision tree to prevent cross-contamination of waste

streams. The following diagram outlines the segregation logic required for Oxoglaucine.
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Oxoglaucine Waste Generated

Assess Physical State

Solid Waste Liquid Waste
(Powder, Gloves, Weighing Boats) (HPLC Effluent, Mother Liquor)

:

Check Solvent Compatibility
(No Oxidizers!)

Double Bag in

Clear Polyethylene Compatible

Collect in Amber Glass
or HDPE Carboy

Label: 'Hazardous Waste - Toxic'
List: Oxoglaucine + Solvents

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Detailed Disposal Protocols
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Protocol A: Solid Waste (The "Double-Containment”
Standard)

Why: Fine alkaloid powders are easily aerosolized. Double containment prevents inhalation
risks for EHS personnel downstream.

Primary Containment: Place all contaminated consumables (weighing boats, pipette tips,
contaminated gloves) immediately into a clear 2-mil polyethylene bag.

o Seal: Twist and tape the primary bag. Do not use a simple knot; use chemically resistant
tape.

e Secondary Containment: Place the sealed primary bag into a secondary hazardous waste
bag or a rigid waste container.

o Labeling: Affix a hazardous waste tag immediately.
o Constituents: "Oxoglaucine Solid Debris."

o Hazard Checkbox: Toxic, Irritant.

Protocol B: Liquid Waste (Solvent Compatibility)

Why: Oxoglaucine is often dissolved in DMSO or Chloroform. Incompatible mixing (e.g., with
nitric acid waste) can cause fire or gas evolution.

» Vessel Selection: Use amber glass bottles or HDPE carboys. Avoid standard LDPE for
halogenated solvent mixtures (e.g., chloroform).

» Segregation: Ensure the waste container is designated for "Toxic Organics."
o Critical: Never mix with oxidizing acids (Nitric, Perchloric) or Piranha solution.

« Concentration Limit: If the solution is highly concentrated (>10 mg/mL), consider precipitating
the solid (if possible) to dispose of as solid waste, reducing the volume of high-hazard liquid
waste.
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e Cap & Tag: Cap tightly. Vented caps are recommended if the solvent has high volatility (e.g.,
DCM).

The Self-Validating Cleanup System (Spill
Management)

Trustworthiness in safety comes from verification. You cannot assume a surface is clean; you
must prove it.

The Mechanism: Oxoglaucine and related oxoaporphines possess a conjugated system that
often exhibits fluorescence under UV light (typically blue/green or yellow emission).

Spill Cleanup Protocol:

 |solate: Evacuate the immediate area. Don PPE (Nitrile gloves, lab coat, P95/N95 respirator
if powder is aerosolized).

e Contain: Cover liquid spills with an absorbent pad. For powder spills, cover with a wet paper
towel (dampened with ethanol) to prevent dust generation.

e Clean: Wipe the area with 70% Ethanol or Methanol. Oxoglaucine is sparingly soluble in
water; organic solvents are required for effective solubilization.

o Validate (The "Trust" Step):
o Dim the lab lights.
o Shine a long-wave UV lamp (365 nm) over the spill area.

o Observation: Look for residual fluorescence. If glowing spots remain, the cleaning is
incomplete. Repeat Step 3 until no fluorescence is visible.

Regulatory Compliance & Classification

While Oxoglaucine is not explicitly "P-listed" or "U-listed" by name in the US EPA's 40 CFR
261.33, it must be managed as Hazardous Waste based on its characteristic toxicity and
bioactive nature.
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» RCRA Classification: Non-listed, but treat as Characteristic Toxic Waste due to potential for
aguatic toxicity and oral toxicity.

» Destruction Method: The only approved final disposal method is High-Temperature
Incineration equipped with an afterburner and scrubber. This ensures the breakdown of the
tetracyclic ring system into non-hazardous combustion byproducts (COz, H20, NOx).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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